Cas no 53144-56-2 (1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, hydrochloride (1:1))
53144-56-2 structure
Product Name:1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, hydrochloride (1:1)
CAS No:53144-56-2
MF:C12H20ClNO3
MW:261.745102882385
CID:380695
PubChem ID:6365506
Update Time:2025-04-19
1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, hydrochloride (1:1)
- 5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diol,hydrochloride
- 1,3-Benzenediol, 5-(2-((1,1-dimethylethyl)amino)-1-hydroxyethyl)-, hydrochloride
- 5-(2-((1,1-Dimethylethyl)amino)-1-hydroxyethyl)-1,3-benzenediol hydrochloride
- 5-[2-(tert-butylamino)-1-hydroxyethyl]benzene-1,3-diol hydrochloride (1:1)
- terbutaline hydrochloride
- K44B97GY85
- DTXSID00967664
- SCHEMBL404480
- AKOS025310771
- 5-[2-(tert-Butylamino)-1-hydroxyethyl]benzene-1,3-diol--hydrogen chloride (1/1)
- (+/-)-TERBUTALINE HYDROCHLORIDE
- 53144-56-2
- 1,3-BENZENEDIOL, 5-(2-((1,1-DIMETHYLETHYL)AMINO)-1-HYDROXYETHYL)-, HYDROCHLORIDE (1:1)
- UNII-K44B97GY85
-
- Inchi: 1S/C12H19NO3.ClH/c1-12(2,3)13-7-11(16)8-4-9(14)6-10(15)5-8;/h4-6,11,13-16H,7H2,1-3H3;1H
- InChI Key: YEEMIJDLFDKGBE-UHFFFAOYSA-N
- SMILES: Cl.OC(C1C=C(C=C(C=1)O)O)CNC(C)(C)C
Computed Properties
- Exact Mass: 261.1133
- Monoisotopic Mass: 261.113171
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 205
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.7
Experimental Properties
- Boiling Point: 419.2°C at 760 mmHg
- Flash Point: 165.3°C
- PSA: 72.72
1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, hydrochloride (1:1) Related Literature
-
Vitaly Gurylev,Chung-Yi Su,Tsong-Pyng Perng Phys. Chem. Chem. Phys., 2016,18, 16033-16038
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Weixuan Zeng,Ouissam El Bakouri,Henrik Ottosson Chem. Sci., 2021,12, 6159-6171
53144-56-2 (1,3-Benzenediol,5-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-, hydrochloride (1:1)) Related Products
- 18866-78-9(1,2-Benzenediol,4-[2-[(1,1-dimethylethyl)amino]-1-hydroxyethyl]-)
- 1189658-09-0(Terbutaline-d9)
- 78628-80-5(Terbinafine hydrochloride)
- 23031-25-6(Terbutaline)
- 96948-64-0(t-Butylnorsynephrine)
- 586-06-1(5-{1-hydroxy-2-(propan-2-yl)aminoethyl}benzene-1,3-diol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk